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Compound of Interest

Compound Name: Acetamide sulfate

Cat. No.: B15344826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known and predicted chemical

properties of acetamide sulfate. Acetamide sulfate, the salt formed from the reaction of

acetamide and sulfuric acid, is a compound of interest in various chemical and pharmaceutical

contexts. Due to a notable lack of experimentally determined data in publicly accessible

literature, this guide combines computed data with established analytical methodologies for

related compounds to offer a thorough profile. This document is intended to serve as a

foundational resource for researchers and professionals, highlighting the theoretical

characteristics and providing detailed, albeit generalized, protocols for its experimental

investigation.

Chemical Identity
Acetamide sulfate is the product of an acid-base reaction between acetamide and sulfuric

acid.
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Identifier Value Source

IUPAC Name acetamide;sulfuric acid [PubChem[1]

CAS Number 115865-86-6 [Guidechem[2], PubChem[1]

Molecular Formula C₂H₇NO₅S [Guidechem[2], PubChem[1]

Molecular Weight 157.15 g/mol [PubChem[1]

Canonical SMILES CC(=O)N.OS(=O)(=O)O [PubChem[1]

InChI

InChI=1S/C2H5NO.H2O4S/c1-

2(3)4;1-5(2,3)4/h1H3,(H2,3,4);

(H2,1,2,3,4)

[PubChem[1]

Physicochemical Properties
Computed Properties
Currently, there is a lack of experimentally determined physicochemical data for acetamide
sulfate in peer-reviewed literature and chemical databases. The following table summarizes

the computed properties available from the PubChem database.[1]

Property Value

Molecular Weight 157.15 g/mol

Exact Mass 157.00449350 Da

Topological Polar Surface Area 126 Å²

Hydrogen Bond Donor Count 3

Hydrogen Bond Acceptor Count 5

Rotatable Bond Count 0

Complexity 114

Covalently-Bonded Unit Count 2
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Properties of Parent Compound: Acetamide
For reference, the experimentally determined properties of acetamide are provided below.

These properties may offer some insight into the behavior of its salt form.

Property Value Source

Melting Point 79 to 81 °C [Vedantu[3], Extramarks[4]

Boiling Point 221.2 °C (decomposes) [Vedantu[3], Extramarks[4]

Density 1.159 g/cm³ [Ataman Kimya[5]

Solubility in Water 2000 g/L [ChemicalBook[6]

pKa 15.1 (25 °C, conjugate acid)

Synthesis and Formation
Acetamide sulfate is formed through a standard acid-base reaction where the lone pair of

electrons on the nitrogen atom of acetamide accepts a proton from sulfuric acid.[7]

Acetamide (CH₃CONH₂)

Acetamide Sulfate ([CH₃CONH₃]⁺HSO₄⁻)

Sulfuric Acid (H₂SO₄)

Click to download full resolution via product page

Figure 1. Synthesis of Acetamide Sulfate

General Experimental Protocol for Synthesis
This protocol describes a general procedure for the synthesis of acetamide sulfate.

Dissolution: Dissolve a known molar equivalent of acetamide in a suitable solvent with

minimal water content, such as anhydrous ethanol or isopropanol, under constant stirring.
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Acid Addition: Slowly add one molar equivalent of concentrated sulfuric acid dropwise to the

acetamide solution. The reaction is exothermic, and the temperature should be monitored

and controlled, potentially using an ice bath.

Precipitation and Crystallization: The acetamide sulfate salt is expected to precipitate out of

the solution upon formation. The mixture may be cooled further to maximize precipitation.

Isolation: The precipitate can be isolated by vacuum filtration.

Washing: Wash the isolated solid with a cold, anhydrous solvent (e.g., diethyl ether) to

remove any unreacted starting materials.

Drying: Dry the final product under vacuum to remove residual solvent.

Analytical Characterization
Due to the absence of specific experimental data for acetamide sulfate, the following are

generalized protocols for its characterization based on standard methods for organic salts.[8]

Acetamide Sulfate Sample

NMR Spectroscopy
(¹H, ¹³C) FT-IR Spectroscopy Mass Spectrometry Thermogravimetric Analysis Differential Scanning Calorimetry

Structural Confirmation Purity Assessment Thermal Stability

Click to download full resolution via product page

Figure 2. Analytical Workflow for Acetamide Sulfate

Spectroscopic Analysis
4.1.1. Nuclear Magnetic Resonance (NMR) Spectroscopy
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Objective: To confirm the protonation of the amide and the presence of the sulfate counter-

ion.

Protocol:

Prepare a sample by dissolving acetamide sulfate in a suitable deuterated solvent (e.g.,

DMSO-d₆).

Acquire ¹H and ¹³C NMR spectra.

Expected Observations: In the ¹H NMR spectrum, the chemical shifts of the protons on the

amide nitrogen are expected to be significantly downfield compared to neutral acetamide,

indicating protonation. The methyl protons would also likely show a downfield shift. The

¹³C NMR spectrum would show corresponding shifts in the carbonyl and methyl carbons.

4.1.2. Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify characteristic vibrational frequencies of the functional groups.

Protocol:

Prepare a sample as a KBr pellet or using an Attenuated Total Reflectance (ATR)

accessory.

Acquire the FT-IR spectrum over a range of 4000-400 cm⁻¹.

Expected Observations: The spectrum would likely show a broad absorption in the N-H

stretching region (around 3200-3400 cm⁻¹) characteristic of the ammonium salt. The C=O

stretching frequency (typically around 1650 cm⁻¹ in amides) may be shifted. Strong

absorptions corresponding to the S-O bonds of the sulfate or bisulfate anion would be

expected in the 1200-1000 cm⁻¹ region.

4.1.3. Mass Spectrometry (MS)

Objective: To determine the mass-to-charge ratio of the constituent ions.

Protocol:
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Dissolve the sample in a suitable solvent (e.g., methanol/water).

Analyze using Electrospray Ionization (ESI) in both positive and negative ion modes.

Expected Observations: In positive ion mode, a peak corresponding to the protonated

acetamide [CH₃CONH₃]⁺ (m/z ≈ 60.05) would be expected. In negative ion mode, a peak

for the bisulfate anion [HSO₄]⁻ (m/z ≈ 97.0) should be observed.

Thermal Analysis
4.2.1. Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile.

Protocol:

Place a small, accurately weighed sample into a TGA crucible.

Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant rate (e.g., 10

°C/min).

Record the mass loss as a function of temperature.

Expected Observations: The TGA thermogram would indicate the temperature at which

the salt begins to decompose. The decomposition may occur in multiple steps, potentially

involving the loss of ammonia and sulfur oxides.

4.2.2. Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point and other thermal transitions.

Protocol:

Seal a small amount of the sample in a DSC pan.

Heat the sample at a controlled rate (e.g., 10 °C/min) and measure the heat flow.

Expected Observations: The DSC thermogram should show an endothermic peak

corresponding to the melting point of acetamide sulfate. Other thermal events, such as
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decomposition, may also be visible.

Solubility Profile (Qualitative)
Given that acetamide is highly soluble in water and other polar solvents, and that sulfate salts

are generally water-soluble, it is expected that acetamide sulfate will be readily soluble in

water.[9][10] Its solubility in less polar organic solvents is likely to be lower than that of neutral

acetamide due to its ionic nature. Acetamide itself is soluble in HCl, which suggests the

protonated form is soluble in aqueous acidic environments.[11]

Reactivity and Stability
Acetamide sulfate is expected to be a stable salt under anhydrous conditions. In the presence

of water, particularly with heating or under basic conditions, it is likely to undergo hydrolysis to

form acetic acid and ammonium sulfate.[12]

Acetamide Sulfate
([CH₃CONH₃]⁺HSO₄⁻)

Acetic Acid (CH₃COOH) Ammonium Sulfate ((NH₄)₂SO₄)

Water (H₂O)

Heat/Base

Click to download full resolution via product page

Figure 3. Hydrolysis of Acetamide Sulfate

Conclusion
Acetamide sulfate is a readily formed salt with a defined chemical identity. However, a

significant gap exists in the scientific literature regarding its experimentally determined

chemical and physical properties. The computed data provides a theoretical starting point, and

the generalized analytical protocols outlined in this guide offer a roadmap for the
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comprehensive experimental characterization of this compound. Further research is necessary

to establish a complete and verified profile of acetamide sulfate for its potential applications in

research and development.. Further research is necessary to establish a complete and verified

profile of acetamide sulfate for its potential applications in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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